![molecular formula C23H19NO4 B557894 4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)benzoic acid CAS No. 164470-64-8](/img/structure/B557894.png)
4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)benzoic acid
Overview
Description
4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)benzoic acid, also known as 4-(Fmoc-aminomethyl)benzoic acid, is used as pharmaceutical intermediates . This compound is part of the Alfa Aesar product portfolio .
Molecular Structure Analysis
The molecular structure of this compound is complex, with a fluorenylmethyloxycarbonyl (Fmoc) group attached to an aminomethylbenzoic acid moiety . The Fmoc group is a common protecting group used in peptide synthesis.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its empirical formula is C20H21NO5, and it has a molecular weight of 355.38 . The InChI key, a unique identifier for chemical substances, is JBIRUWVMQYLPPX-SFHVURJKSA-N .Scientific Research Applications
Preparation of β-Peptides : Fmoc is used for the preparation of N-Fmoc-protected β2-homoamino acids, which are crucial in solid-phase syntheses of β-peptides (Šebesta & Seebach, 2003).
Homologation of α-Amino Acids : Fmoc-protected α-amino acids have been homologated to produce enantiomerically pure N-Fmoc-protected β-amino acids, utilizing the Arndt-Eistert protocol (Ellmerer-Müller et al., 1998).
Synthesis of Pharmaceutical Intermediates : Fmoc derivatives are used in synthesizing intermediates for antipsychotic drugs, such as in the synthesis of 4-amino-2-methoxy-5-ethylthio benzoic acid (Guo-jun, 2010).
Pharmacokinetics Studies : Research has been conducted on the pharmacokinetics of Fmoc derivatives, such as benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester, in rats after intravenous and oral administrations (Xu et al., 2020).
Development of Novel Fluorescence Probes : Fmoc derivatives, such as 2-[6-(4′-amino)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid, have been synthesized for the detection of reactive oxygen species in biological and chemical applications (Setsukinai et al., 2003).
Self-Assembled Structures Formation : Fmoc modified aliphatic amino acids have been reported to form self-assembled structures, which can be manipulated for desired functions (Gour et al., 2021).
Synthesis of Liquid Crystal Trimers : Fmoc derivatives have been used in synthesizing non-symmetric linear liquid crystalline trimers, which are important in the study of liquid crystal properties (Henderson & Imrie, 2005).
Mechanism of Action
Target of Action
Fmoc-4-Amb-OH is primarily used as a protecting group for amines in peptide synthesis . The compound’s primary targets are therefore the amine groups of amino acids, which it protects during the synthesis process .
Mode of Action
The Fmoc group in Fmoc-4-Amb-OH is introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . This reaction results in the formation of a carbamate linkage between the Fmoc group and the amine, effectively protecting the amine from unwanted reactions during peptide synthesis .
Biochemical Pathways
The primary biochemical pathway affected by Fmoc-4-Amb-OH is the peptide synthesis pathway . By protecting the amine groups of amino acids, Fmoc-4-Amb-OH allows for the efficient and selective formation of peptide bonds, facilitating the synthesis of peptides of significant size and complexity .
Pharmacokinetics
The Fmoc group is stable to treatment with trifluoroacetic acid (TFA) and hydrogen bromide/acetic acid .
Result of Action
The primary result of Fmoc-4-Amb-OH’s action is the protection of amine groups during peptide synthesis, allowing for the efficient and selective formation of peptide bonds . This facilitates the synthesis of complex peptides, making Fmoc-4-Amb-OH a valuable tool in biochemical research .
Action Environment
The action of Fmoc-4-Amb-OH is influenced by various environmental factors. For instance, the Fmoc group is rapidly removed by base . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate . Therefore, the pH of the environment can significantly influence the stability and efficacy of Fmoc-4-Amb-OH.
Biochemical Analysis
Biochemical Properties
It is known that the Fmoc group is rapidly removed by base . This property is beneficial in peptide synthesis, allowing for rapid and highly efficient synthesis of peptides .
Molecular Mechanism
It is known that the Fmoc group can be removed by base, which could potentially influence its interactions with other biomolecules .
Temporal Effects in Laboratory Settings
It is known that Fmoc-amino acids are stable and have a long shelf-life .
Metabolic Pathways
It is known that Fmoc-amino acids are used in the synthesis of peptides, which can be involved in various metabolic pathways depending on their sequence and structure .
properties
IUPAC Name |
4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19NO4/c25-22(26)16-11-9-15(10-12-16)13-24-23(27)28-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21H,13-14H2,(H,24,27)(H,25,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRHUROPSUJVMNH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=CC=C(C=C4)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60373227 | |
Record name | 4-[({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)methyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60373227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
164470-64-8 | |
Record name | 4-[({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)methyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60373227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(9-Fluorenylmethyloxycarbonylaminomethyl)-benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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